2-[(5-amino-8-bromo-5H-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]-N-(1,3-benzothiazol-2-yl)acetamide

• Molecular Formula: C18H12BrN7OS2
• Molecular Weight: 486.4 g/mol
• IUPAC Name: 2-[(5-amino-8-bromo-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]-N-(1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C18H12BrN7OS2/c19-9-5-6-12-10(7-9)15-16(26(12)20)23-18(25-24-15)28-8-14(27)22-17-21-11-3-1-2-4-13(11)29-17/h1-7H,8,20H2,(H,21,22,27)
• InChI Key: CSKTYWXYKVWLAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)CSC3=NC4=C(C5=C(N4N)C=CC(=C5)Br)N=N3

Description

2-[(5-AMINO-8-BROMO-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL)SULFANYL]-N~1~-(1,3-BENZOTHIAZOL-2-YL)ACETAMIDE is a complex heterocyclic compound featuring a triazinoindole core linked to a benzothiazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(5-AMINO-8-BROMO-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL)SULFANYL]-N~1~-(1,3-BENZOTHIAZOL-2-YL)ACETAMIDE typically involves multi-step organic reactions. A common synthetic route includes:

• Formation of the Triazinoindole Core

  Starting Materials: 5-amino-8-bromoindole and a suitable triazine precursor.

  Reaction Conditions: Cyclization reactions under acidic or basic conditions, often using catalysts such as methanesulfonic acid (MsOH) under reflux in methanol (MeOH) to form the triazinoindole core.

• Thioether Formation

  Starting Materials: The triazinoindole core and a thiol reagent.

  Reaction Conditions: Thiolation reactions typically proceed under mild conditions using reagents like thiourea or thioacetic acid.

• Acetamide Formation

  Starting Materials: The thiolated triazinoindole and 1,3-benzothiazole-2-amine.

  Reaction Conditions: Amide bond formation using coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) in an organic solvent like dichloromethane (DCM).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This includes:

Scaling up reactions: Using larger reactors and continuous flow systems.

Purification: Employing techniques such as recrystallization, chromatography, and distillation to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, forming sulfoxides or sulfones.

Reduction: Reduction reactions can target the nitro groups or other reducible functionalities within the molecule.

Substitution: Electrophilic and nucleophilic substitution reactions can occur, especially at the bromine atom on the indole ring.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reagents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: Reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products

Sulfoxides and Sulfones: From oxidation reactions.

Amines and Alcohols: From reduction reactions.

Substituted Indoles: From substitution reactions.

Scientific Research Applications

Chemistry

Synthetic Intermediates: Used in the synthesis of more complex molecules.

Catalysis: Potential use as a ligand in catalytic reactions.

Biology

Antimicrobial Agents: Potential activity against bacteria and fungi.

Anticancer Agents: Investigated for cytotoxic effects against cancer cell lines.

Medicine

Drug Development: Potential lead compound for developing new pharmaceuticals targeting various diseases.

Industry

Material Science: Possible applications in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 2-[(5-AMINO-8-BROMO-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL)SULFANYL]-N~1~-(1,3-BENZOTHIAZOL-2-YL)ACETAMIDE involves interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity or modulate receptor function, leading to its biological effects. Detailed studies are required to elucidate the exact pathways and molecular targets involved.

Comparison with Similar Compounds

Similar Compounds

2-[(5-AMINO-8-BROMO-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL)SULFANYL]-N~1~-(1,3-BENZOTHIAZOL-2-YL)ACETAMIDE: Unique due to its specific substitution pattern and combination of functional groups.

Other Triazinoindole Derivatives: Compounds with similar core structures but different substituents.

Benzothiazole Derivatives: Compounds with variations in the benzothiazole moiety.

Uniqueness

The uniqueness of 2-[(5-AMINO-8-BROMO-5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YL)SULFANYL]-N~1~-(1,3-BENZOTHIAZOL-2-YL)ACETAMIDE lies in its specific combination of a triazinoindole core with a benzothiazole moiety, which imparts distinct chemical and biological properties not commonly found in other compounds.